Cas no 1261761-98-1 (2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride)

• Product Name: 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride
• CAS No: 1261761-98-1
• MF: C₁₄H₇Cl₂F₃O₂
• MW: 335.105392694473
• CID: 4790648
• Update Time: 2025-05-27

2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7Cl2F3O2/c15-12-10(5-2-6-11(12)13(16)20)8-3-1-4-9(7-8)21-14(17,18)19/h1-7H
• InChI Key： WCWNJMJZJQVNCU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

Comprehensive Overview of 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261761-98-1)

The compound 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261761-98-1) is a specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a reactive carbonyl chloride moiety, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

One of the key reasons for the growing attention toward 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride is its role in cross-coupling reactions, which are pivotal in modern synthetic chemistry. The presence of both chloro and carbonyl chloride functional groups allows for versatile modifications, enabling the creation of complex molecular architectures. This aligns with the current trend in green chemistry, where efficiency and selectivity are paramount.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability and bioavailability. The trifluoromethoxy group in this compound contributes to these desirable properties, making it a subject of interest in drug discovery and material science. Users searching for "fluorinated biphenyl derivatives" or "carbonyl chloride applications" will find this compound highly relevant to their queries.

Another notable aspect of CAS No. 1261761-98-1 is its compatibility with catalyzed reactions, such as those involving palladium or nickel catalysts. This feature is particularly appealing to chemists working on high-throughput screening or parallel synthesis, as it facilitates rapid library generation for structure-activity relationship (SAR) studies. Such applications are frequently discussed in forums and publications focused on medicinal chemistry.

From an industrial perspective, the scalability of 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride synthesis is a critical factor. Recent advancements in continuous flow chemistry have demonstrated that this compound can be produced with higher yields and lower waste, addressing the growing emphasis on sustainable manufacturing. This aligns with searches related to "green synthesis of biphenyls" and "eco-friendly chemical production."

In summary, 2-Chloro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261761-98-1) stands out as a versatile and valuable compound in contemporary chemical research. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for scientists and engineers alike. By leveraging its unique properties, researchers can unlock new possibilities in molecular design and industrial innovation.